Cas no 1702668-58-3 (rac 8,14-Dihydroxy Efavirenz 8-O-Sulfate)

• Product Name: rac 8,14-Dihydroxy Efavirenz 8-O-Sulfate
• CAS No: 1702668-58-3
• MF: C₁₄H₉ClF₃NO₇S
• MW: 427.736972570419
• CID: 2086953
• Update Time: 2025-07-08

rac 8,14-Dihydroxy Efavirenz 8-O-Sulfate Chemical and Physical Properties

Names and Identifiers

• rac 8,14-Dihydroxy Efavirenz 8-O-Sulfate
• 2H-3,1-Benzoxazin-2-one, 6-chloro-1,4-dihydro-4-[2-(1-hydroxycyclopropyl)ethynyl]-8-(sulfooxy)-4-(trifluoromethyl)-

• Inchi： 1S/C14H9ClF3NO7S/c15-7-5-8-10(9(6-7)26-27(22,23)24)19-11(20)25-13(8,14(16,17)18)4-3-12(21)1-2-12/h5-6,21H,1-2H2,(H,19,20)(H,22,23,24)
• InChI Key： XZBHQAQGPVCRMC-UHFFFAOYSA-N
• SMILES： N1C2=C(OS(O)(=O)=O)C=C(Cl)C=C2C(C#CC2(O)CC2)(C(F)(F)F)OC1=O

Additional information on rac 8,14-Dihydroxy Efavirenz 8-O-Sulfate

Recent Advances in the Study of rac 8,14-Dihydroxy Efavirenz 8-O-Sulfate (CAS: 1702668-58-3)

In recent years, the study of rac 8,14-Dihydroxy Efavirenz 8-O-Sulfate (CAS: 1702668-58-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a metabolite of the antiretroviral drug efavirenz, plays a crucial role in understanding the pharmacokinetics and pharmacodynamics of efavirenz-based therapies. The latest research has focused on elucidating its metabolic pathways, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry investigated the enzymatic sulfation of rac 8,14-Dihydroxy Efavirenz, highlighting the role of sulfotransferases in its formation. The study utilized advanced mass spectrometry techniques to characterize the compound's structure and quantify its presence in biological samples. The findings suggest that rac 8,14-Dihydroxy Efavirenz 8-O-Sulfate may contribute to the overall efficacy and safety profile of efavirenz, particularly in the context of drug-drug interactions and individualized dosing regimens.

Another significant development comes from a preclinical study evaluating the anti-HIV activity of rac 8,14-Dihydroxy Efavirenz 8-O-Sulfate. The results, published in Antimicrobial Agents and Chemotherapy, demonstrated that this metabolite retains partial antiviral activity, albeit at a lower potency compared to the parent compound. This finding has implications for the design of next-generation efavirenz derivatives with improved metabolic stability and reduced toxicity.

From a analytical chemistry perspective, researchers have developed novel HPLC-MS methods for the sensitive and specific detection of rac 8,14-Dihydroxy Efavirenz 8-O-Sulfate in complex biological matrices. These methodological advances are critical for conducting robust pharmacokinetic studies and understanding inter-individual variability in drug metabolism.

The toxicological profile of rac 8,14-Dihydroxy Efavirenz 8-O-Sulfate has also been a subject of recent investigation. Studies suggest that while this metabolite is generally well-tolerated, it may contribute to certain adverse effects associated with long-term efavirenz therapy, particularly in patients with impaired sulfation capacity. This underscores the importance of considering genetic polymorphisms in sulfotransferase enzymes when prescribing efavirenz-containing regimens.

Looking forward, the research community is exploring the potential of rac 8,14-Dihydroxy Efavirenz 8-O-Sulfate as a biomarker for treatment adherence and response monitoring in HIV-infected patients. Additionally, there is growing interest in synthesizing analogs of this metabolite that could serve as novel antiretroviral agents with improved pharmacological properties.

In conclusion, the ongoing research on rac 8,14-Dihydroxy Efavirenz 8-O-Sulfate (CAS: 1702668-58-3) continues to provide valuable insights into the metabolism and mechanism of action of efavirenz. These findings have important implications for optimizing antiretroviral therapy and developing new treatment strategies for HIV infection.